Cas no 1001200-40-3 (Methyl 3-bromo-4-(dibromomethyl)benzoate)

• Product Name: Methyl 3-bromo-4-(dibromomethyl)benzoate
• CAS No: 1001200-40-3
• MF: C₉H₇Br₃O₂
• MW: 386.862680673599
• CID: 2860782
• Update Time: 2023-08-10

Methyl 3-bromo-4-(dibromomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(dibromomethyl)benzoic acid methyl ester
• Methyl 3-bromo-4-(dibromomethyl)benzoate

• Inchi： 1S/C9H7Br3O2/c1-14-9(13)5-2-3-6(8(11)12)7(10)4-5/h2-4,8H,1H3
• InChI Key： UEJUJAYMQDEPGQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=CC=1C(Br)Br

Computed Properties

• Exact Mass: 385.79757g/mol
• Monoisotopic Mass: 383.79962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 386.86g/mol
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3